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Compound of Interest

3-Amino-5-bromo-N-
Compound Name:

ethylbenzamide
CAS No.: 1373233-48-7

Cat. No.: B581699

Get Quote

Executive Summary

Treat 3-Amino-5-bromo-N-ethylbenzamide as Hazardous Halogenated Organic Waste.

Due to the presence of the bromine atom and the amide/amine functionality, this compound
requires specific segregation from non-halogenated solvents and strong acids. The primary
disposal route is high-temperature incineration at a permitted facility equipped with acid gas
scrubbers. Do not dispose of down the drain or via evaporative methods.[2]

Chemical Profile & Hazard Identification

Before handling waste, verify the chemical identity to ensure this protocol matches your specific
inventory.
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Property Data

Chemical Name 3-Amino-5-bromo-N-ethylbenzamide
CAS Number 1373233-48-7

Molecular Formula CoH11BrN20

Physical State Solid (typically off-white powder)

Irritant / Harmful (H302, H315, H319, H335).[1]

Primary Hazards Causes skin/eye irritation; harmful if swallowed.

[3]4]

Incompatible with Strong Acids & Oxidizers. The
Reactivity amine group is basic; the amide is susceptible

to hydrolysis under extreme pH.

Waste Classification Logic

As a Senior Application Scientist, | advise classifying this waste based on its functional groups
rather than just its toxicity. This "Functional Classification" ensures safety during storage and
transport.

A. The "Halogen Rule" (Bromine Content)

Because this molecule contains Bromine (Br), it cannot be mixed with non-halogenated solvent
waste (e.g., pure acetone, ethanol, or methanol waste streams) intended for fuel blending.

¢ Reasoning: Combustion of brominated compounds generates hydrogen bromide (HBr) and
potentially brominated dioxins. Standard fuel blending kilns may not have the required
scrubbers to handle these acid gases, leading to regulatory fines and equipment corrosion.

e Action: Segregate into the "Halogenated Waste" stream.

B. The "Amine Rule" (Basic Nitrogen)

The free amino group (-NHz) makes this compound weakly basic.
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Reasoning: Mixing amines with strong acid wastes (e.g., Nitric Acid, Sulfuric Acid) can result
in exothermic neutralization or, in the case of Nitric Acid, potentially unstable nitration
byproducts.

Action: Keep separate from "Acidic Waste" streams.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Substance

Use this protocol for expired shelf stock or surplus solid material.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a
screw-top lid.[1] Ensure the container is compatible with halogenated organics (HDPE is
standard).

Packaging: Transfer the solid chemical into the waste container. If the original container is
intact and small (<5009), you may place the entire original container inside a larger "Lab
Pack" drum.

Labeling: Apply a hazardous waste label immediately.
o Constituents: "3-Amino-5-bromo-N-ethylbenzamide" (Do not use abbreviations).[1][5]
o Hazard Checkbox: Mark "Toxic" and "Irritant.”

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers.

Scenario B: Disposal of Liquid Solutions (HPLC Waste/Mother
Liquor)

Use this protocol for reaction mixtures or dissolved samples.

Segregation: Pour into the Halogenated Solvent waste carboy.
o Critical Check: Ensure the carboy does not contain strong acids.[3]

Compatibility: If the solvent system contains >5% water, verify that the carboy is not
designated for "Water Reactive" waste (unlikely for this compound, but good practice).
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o Labeling: Update the carboy log sheet.

o Entry: "Halogenated Organics (Trace 3-Amino-5-bromo-N-ethylbenzamide).”

Scenario C: Empty Container Disposal

» Triple Rinse: Rinse the empty original container three times with a solvent capable of
dissolving the residue (e.g., Ethanol or Acetone).

e Rinsate Disposal: Pour the rinsate into the Halogenated Solvent waste carboy (due to the
dissolved bromine compound).

» Defacement: Deface the original label using a marker or scraper.

e Trash: Once triple-rinsed and defaced, the container can typically be discarded in regular lab
trash (verify with local EHS regulations).

Decision Tree & Workflow (Visualization)

The following diagram outlines the decision logic for disposing of 3-Amino-5-bromo-N-
ethylbenzamide to ensure compliance and safety.
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Waste Generation:
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Figure 1: Operational decision tree for segregating 3-Amino-5-bromo-N-ethylbenzamide
waste streams.
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Regulatory Framework (RCRA & DOT)

While 3-Amino-5-bromo-N-ethylbenzamide is not explicitly named on the EPA P-list or U-list,
it is regulated based on its characteristics and chemical class.[1]

 RCRA (Resource Conservation and Recovery Act):
o Status: Likely a Characteristic Hazardous Waste if it exhibits toxicity (DOxx) upon leaching.

o Best Practice: Due to the high cost of testing for specific toxicity characteristics, industry
standard is to manage it as Hazardous Waste by default.

o Waste Code: If mixed with spent halogenated solvents (e.g., DCM, Chloroform), the
mixture carries the FO02 code. If pure, it is generally assigned a loose "lab pack” code by
the disposal vendor (e.g., D001 if ignitable carrier, or general toxic codes).

o DOT (Department of Transportation):[3]

o Shipping Name: If shipping pure waste, it often falls under UN 2811, Toxic solids, organic,
n.o.s. (3-Amino-5-bromo-N-ethylbenzamide).[1]

o Packing Group: Il (Low to Medium Danger) - Always verify LD50 data on your specific
vendor SDS.

Emergency Spill Response

In the event of a benchtop spill:
¢ Isolate: Alert nearby personnel.

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use a N95 or
P100 respirator to prevent inhalation.

o Containment:
o Solid: Gently sweep up using a brush and dustpan. Avoid generating dust.[3][4][6]

o Liquid: Absorb with vermiculite, sand, or commercial spill pads.
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Clean Up: Wipe the area with a soap and water solution. Place all cleanup materials (pads,
gloves) into the Solid Hazardous Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1565721-39-2|3-Bromo-N-ethyl-5-methylbenzamide|BLD Pharm [bldpharm.com]

2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

3. fishersci.com [fishersci.com]

4. WERCS Studio - Application Error [assets.thermofisher.com]
5. pharmaffiliates.com [pharmaffiliates.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. 3-Amino-N-ethylbenzamide | C9H12N20 | CID 3737691 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.bldpharm.com/products/1565721-39-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/81882-77-1
https://pubchem.ncbi.nlm.nih.gov/compound/3737691[
https://www.bldpharm.com/products/1565721-39-2.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261[
https://www.bldpharm.com/products/1565721-39-2.html
https://www.bldpharm.com/products/1565721-39-2.html
https://www.bldpharm.com/products/1565721-39-2.html
https://www.bldpharm.com/products/1565721-39-2.html
https://www.bldpharm.com/products/1565721-39-2.html
https://www.benchchem.com/product/b581699?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1565721-39-2.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.fishersci.com/store/msds?partNumber=AC339080010&productDescription=3-AMINOBENZAMIDE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.pharmaffiliates.com/en/1373233-48-7-3-amino-5-bromo-n-ethylbenzamide-pa2702978.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/284572
https://pubchem.ncbi.nlm.nih.gov/compound/81882-77-1
https://pubchem.ncbi.nlm.nih.gov/compound/81882-77-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

¢ To cite this document: BenchChem. [3-Amino-5-bromo-N-ethylbenzamide: Operational
Disposal Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581699/docs#3-amino-5-bromo-n-ethylbenzamide-
operational-disposal-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b581699/docs#3-amino-5-bromo-n-ethylbenzamide-operational-disposal-guide
https://www.benchchem.com/product/b581699/docs#3-amino-5-bromo-n-ethylbenzamide-operational-disposal-guide
https://www.benchchem.com/product/b581699/docs#3-amino-5-bromo-n-ethylbenzamide-operational-disposal-guide
https://www.benchchem.com/product/b581699/docs#3-amino-5-bromo-n-ethylbenzamide-operational-disposal-guide
https://www.benchchem.com/product/b581699?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

